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Compound of Interest

Compound Name: Reveromycin B

Cat. No.: B15563342

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of Reveromycin B

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel
and minimizing environmental impact. While a specific Safety Data Sheet (SDS) for
Reveromycin B is not readily available, this guide provides a comprehensive framework for its
responsible disposal, drawing upon available data for related compounds and general best
practices for chemical waste management in a research setting.

Understanding the Hazard Profile of Reveromycin B

Direct hazard classification for Reveromycin B under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) is not currently established. However,
information on related compounds offers some insight. A Safety Data Sheet for the structurally
similar compound, Reveromycin C, indicates that it is not classified as a hazardous substance.
Furthermore, a product data sheet for Reveromycin B notes that it lacks much of the biological
activity of Reveromycin A and is suggested for use as a negative control in research. This
information suggests that Reveromycin B may have a low hazard potential.

Despite this, in the absence of definitive data, it is prudent to handle Reveromycin B with a
degree of caution, following standard laboratory safety protocols.

Recommended Disposal Procedures
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Given the unclassified nature of Reveromycin B, a conservative approach to its disposal is
recommended. The following step-by-step procedure is based on established guidelines for the
disposal of non-hazardous chemical waste.

Experimental Protocol: Disposal of Reveromycin B

Objective: To safely dispose of Reveromycin B waste in a manner that complies with general
laboratory safety and environmental regulations.

Materials:
o Appropriate Personal Protective Equipment (PPE):
o Safety glasses
o Lab coat
o Nitrile gloves
o Labeled, non-reactive waste container (e.g., a high-density polyethylene (HDPE) bottle)
o Chemical waste label
e Fume hood
Procedure:

o Personal Protective Equipment (PPE): Before handling Reveromycin B, ensure you are
wearing the appropriate PPE, including a lab coat, safety glasses, and nitrile gloves.

o Waste Segregation:

o Solid Waste: Collect any solid Reveromycin B waste, including contaminated
consumables (e.g., pipette tips, microfuge tubes), in a designated, sealed plastic bag.

o Liquid Waste: Collect solutions containing Reveromycin B in a clearly labeled, non-
reactive waste container. Do not mix with other chemical waste streams unless
compatibility has been confirmed.
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o Labeling: Clearly label the waste container with "Reveromycin B Waste" and include the
approximate concentration and solvent.

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

e Institutional Guidelines: Follow your institution's specific chemical waste disposal
procedures. This typically involves arranging for a pickup by your institution's Environmental
Health and Safety (EHS) department. Never dispose of Reveromycin B down the drain or in
the regular trash.

Quantitative Data Summary

In the absence of specific quantitative data for Reveromycin B disposal, the following table
provides general guidelines for laboratory chemical waste.

Parameter Guideline Source

5.5 - 10.5 (for drain disposal,
General Laboratory Waste
pH Range for Aqueous Waste not recommended for o
) Guidelines
Reveromycin B)

High-Density Polyethylene
] ] General Laboratory Waste
Container Material (HDPE), Glass (ensure o
o Guidelines
compatibility with solvent)

Chemical Name, Hazard
) ) Information (if known), o
Labeling Requirements ) Institutional EHS Protocols
Concentration, Waste

Generator Contact Information

Logical Workflow for Chemical Waste Disposal

The following diagram illustrates a general decision-making workflow for the disposal of
chemical waste in a laboratory setting.
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Chemical Waste Disposal Workflow
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Caption: Decision workflow for proper chemical waste disposal in a laboratory.
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Disclaimer: This information is intended as a guide and should not replace the specific
protocols and regulations of your institution. Always consult your institution's Environmental
Health and Safety (EHS) department for definitive guidance on chemical waste disposal.

« To cite this document: BenchChem. [Prudent Disposal of Reveromycin B in a Research
Environment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563342#reveromycin-b-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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